Cas no 663597-25-9 (2-4-(cyclopentyloxy)phenylethan-1-amine)

• Product Name: 2-4-(cyclopentyloxy)phenylethan-1-amine
• CAS No: 663597-25-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1708717
• PubChem ID: 16780903
• Update Time: 2025-04-21

2-4-(cyclopentyloxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-(cyclopentyloxy)-
• 2-4-(cyclopentyloxy)phenylethan-1-amine
• 2-[4-(cyclopentyloxy)phenyl]ethan-1-amine
• 2-(4-cyclopentyloxyphenyl)ethanamine
• SB74321
• AKOS000136562
• 663597-25-9
• 2-(4-(Cyclopentyloxy)phenyl)ethanamine
• 2-[4-(cyclopentoxy)phenyl]ethanamine
• F21167
• EN300-145548

• Inchi： 1S/C13H19NO/c14-10-9-11-5-7-13(8-6-11)15-12-3-1-2-4-12/h5-8,12H,1-4,9-10,14H2
• InChI Key： CEVAPJKDPCEJQT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCN)C1CCCC1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25